Cas no 2120933-93-7 (3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2120933-93-7
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 6313269
• PubChem ID: 165676287
• Update Time: 2025-10-29

3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile
• 2120933-93-7
• EN300-1879620

• Inchi： 1S/C13H13N3/c14-8-4-7-13-9-15-16(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,9,11H,4,7,10H2
• InChI Key： QBNQHJCZHNMNKL-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CCC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile

Professional Introduction to Compound with CAS No. 2120933-93-7 and Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile

The compound with CAS No. 2120933-93-7 and the product name 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The benzyl-pyrazole moiety and the nitrile group in its structure contribute to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating pyrazole scaffolds, due to their diverse biological activities. Pyrazole derivatives are known for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the benzyl group in 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile enhances its solubility and bioavailability, which are critical factors in drug design. This modification allows for better interaction with biological targets, thereby improving the compound's efficacy.

The nitrile group in the molecular structure of this compound also plays a crucial role in its pharmacological profile. Nitriles are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and antiviral effects. The combination of the benzyl-pyrazole moiety and the nitrile group in 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile suggests that it may possess multiple therapeutic potentials. This dual functionality makes it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of structural optimization in enhancing the pharmacological properties of heterocyclic compounds. The benzyl-pyrazole core of 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile has been shown to improve binding affinity to various biological targets. This is particularly relevant in the context of developing novel therapeutic agents that can interact effectively with specific enzymes or receptors involved in disease pathways.

Moreover, the nitrile group's ability to undergo metabolic conversion into other functional groups, such as carboxylic acids or amides, provides additional flexibility in drug design. This metabolic versatility allows for the development of prodrugs or derivatives with enhanced pharmacokinetic profiles. Such properties are highly desirable in pharmaceutical applications where optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) is crucial.

Current research in medicinal chemistry has focused on leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile, including the benzyl-pyrazole moiety and the nitrile group, make it a promising candidate for these approaches. Computational modeling has shown that this compound can effectively interact with target proteins involved in various diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological potential, 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile exhibits interesting chemical properties that make it suitable for synthetic applications. The presence of reactive sites such as the nitrile group allows for further functionalization through various chemical reactions. This flexibility is advantageous in designing complex molecular architectures that can be tailored for specific biological activities.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern techniques such as transition metal catalysis and flow chemistry has improved the efficiency of these synthetic processes.

Future research directions may explore the development of analogs of 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile to enhance its pharmacological properties further. By modifying different parts of its molecular structure, researchers can optimize its activity against specific targets while minimizing side effects. Such efforts are crucial in advancing drug discovery and developing new therapeutic agents that meet the growing demand for effective treatments.

The significance of this compound extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity, which is fundamental to medicinal chemistry. By studying compounds like 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile, researchers can gain insights into how different structural features influence pharmacological outcomes.

In conclusion, 3-(1-benzyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2120933-93-7) represents a promising advancement in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features, including the benzyl-pyrazole moiety and the nitrile group, contribute to its diverse biological activities and make it a valuable candidate for further exploration. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the development of novel therapeutic agents.